7-{[5-(1H-pyrazol-5-yl)-2-furyl]sulfonyl}-2-oxa-7-azaspiro[4.5]decane

• IUPAC Name: 9-[5-(1H-pyrazol-5-yl)furan-2-yl]sulfonyl-2-oxa-9-azaspiro[4.5]decane
• InChI: InChI=1S/C15H19N3O4S/c19-23(20,14-3-2-13(22-14)12-4-7-16-17-12)18-8-1-5-15(10-18)6-9-21-11-15/h2-4,7H,1,5-6,8-11H2,(H,16,17)
• InChI Key: GYRMLFKLAYYWAE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCOC2)CN(C1)S(=O)(=O)C3=CC=C(O3)C4=CC=NN4
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of spiro compounds, such as 7-{[5-(1H-pyrazol-5-yl)-2-furyl]sulfonyl}-2-oxa-7-azaspiro[4.5]decane, typically involves complex organic synthesis techniques. A relevant example is the preparation of 1-oxa-4-azaspiro[4.5]decanes from commercially available reagents, demonstrating the versatility and synthetic accessibility of spiro compounds (Ogurtsov & Rakitin, 2020). Another example includes the synthesis and crystal structure analysis of 4-(dichloroacetyl)-1-oxa-4-azaspiro[4.5]decane, providing insights into the molecular structure and potential reactivity of such compounds (W. Wen, 2002).

Molecular Structure Analysis

The molecular structure of spiro compounds is characterized by their spirocyclic core, which significantly influences their physical and chemical properties. The crystal structure analysis of related spiro compounds reveals detailed geometric parameters, such as bond lengths and angles, that are crucial for understanding their molecular behavior and reactivity (W. Wen, 2002).

Chemical Reactions and Properties

Spiro compounds exhibit a wide range of chemical reactions, attributable to their unique structural features. For instance, the synthesis of 8-oxa-2-azaspiro[4.5]decane showcases the potential for producing biologically active compounds, highlighting the versatility of spiro frameworks in organic synthesis (Ogurtsov & Rakitin, 2020).

Physical Properties Analysis

The physical properties of spiro compounds, including solubility, melting points, and crystalline structure, are influenced by their molecular structure. The detailed crystallographic analysis provides insights into the solid-state characteristics of these compounds, which is essential for their application in material science and pharmaceutical development (W. Wen, 2002).

Chemical Properties Analysis

The chemical properties of spiro compounds, such as reactivity, stability, and interaction with other molecules, are defined by their unique spirocyclic structure. Studies on the synthesis and reactivity of related spiro compounds offer valuable insights into the chemical behavior of 7-{[5-(1H-pyrazol-5-yl)-2-furyl]sulfonyl}-2-oxa-7-azaspiro[4.5]decane, underscoring the importance of structural features in determining chemical properties (Ogurtsov & Rakitin, 2020); (W. Wen, 2002).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process in which this compound is involved. Pyrazole compounds are known to have various biological activities.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. Given the known properties of pyrazole compounds, it could have interesting biological or chemical activities.